Cas no 172502-50-0 (Ethanamine, 2-(ethenylsulfonyl)-)
172502-50-0 structure
Product Name:Ethanamine, 2-(ethenylsulfonyl)-
CAS No:172502-50-0
MF:C4H9NO2S
MW:135.18475985527
CID:1355024
PubChem ID:19078139
Update Time:2025-04-20
Ethanamine, 2-(ethenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanamine, 2-(ethenylsulfonyl)-
- 2-ethenylsulfonylethanamine
- 2-(Ethenesulfonyl)ethan-1-amine
- DTXSID20597861
- SCHEMBL7795133
- AKOS006361893
- 172502-50-0
-
- Inchi: 1S/C4H9NO2S/c1-2-8(6,7)4-3-5/h2H,1,3-5H2
- InChI Key: VKHFJWGJEUDKBG-UHFFFAOYSA-N
- SMILES: S(C=C)(CCN)(=O)=O
Computed Properties
- Exact Mass: 135.03547
- Monoisotopic Mass: 135.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- PSA: 60.16
Ethanamine, 2-(ethenylsulfonyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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